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Compound of Interest

Compound Name: Amfenac-d5

Cat. No.: B12388588 Get Quote

Amfenac-d5: A Technical Guide to Safety and
Handling
Disclaimer: A comprehensive Safety Data Sheet (SDS) for Amfenac-d5 is not publicly

available. This guide has been compiled from publicly accessible data for Amfenac-d5 and its

non-deuterated analogue, Amfenac sodium, supplemented with general principles of laboratory

safety. The information provided herein should be used as a guide and not as a substitute for a

formal risk assessment conducted by qualified professionals.

Chemical Identity
Amfenac-d5 is the deuterated form of Amfenac, a non-steroidal anti-inflammatory drug

(NSAID). Stable isotope-labeled compounds like Amfenac-d5 are primarily used as internal

standards in analytical and research applications.
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Identifier Information

Chemical Name
2-Amino-3-(benzoyl-d5)benzeneacetic Acid

Sodium Salt

Synonyms
Amfenac-d5 Sodium Salt, [2-Amino-3-(benzoyl-

d5)phenyl]acetic Acid

Molecular Formula C₁₅H₇D₅NNaO₃

Molecular Weight 282.29 g/mol

Parent Drug Amfenac

Hazard Identification (Inferred)
The specific hazards of Amfenac-d5 have not been fully characterized. The following potential

hazards are inferred from its parent compound, Amfenac, and the general toxicological profile

of NSAIDs.

Hazard Category Potential Hazard

Acute Toxicity (Oral)
Based on data for Amfenac sodium, it may be

harmful if swallowed.

Skin Corrosion/Irritation
May cause skin irritation upon prolonged or

repeated contact.

Eye Damage/Irritation May cause eye irritation.

Target Organ Toxicity

Prolonged or repeated exposure may cause

damage to the gastrointestinal tract, kidneys,

and liver, which is a known risk for NSAIDs.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Amfenac-d5 and ensure

the safety of laboratory personnel.
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Aspect Precaution

Storage

Store in a tightly sealed container in a cool, dry,

and dark place. Recommended storage

temperatures are -20°C for long-term storage

(up to 1 year) and 2-8°C for short-term storage.

[1]

Handling

Use in a well-ventilated area or under a fume

hood. Avoid inhalation of dust.[2][3][4][5] Avoid

contact with skin and eyes. Wear appropriate

personal protective equipment (PPE).

Hygiene

Wash hands thoroughly after handling. Do not

eat, drink, or smoke in areas where the

compound is handled.

First-Aid Measures (General Guidance)
In the absence of specific data for Amfenac-d5, the following general first-aid measures for

chemical exposure should be followed.

Exposure Route First-Aid Measure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water. If irritation

persists, seek medical attention.

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

Ingestion
Do not induce vomiting. Wash out the mouth

with water. Seek immediate medical attention.
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Toxicological Data (Amfenac Sodium)
The following toxicological data is for the non-deuterated form, Amfenac sodium, and should be

considered indicative for Amfenac-d5. The primary mechanism of toxicity for Amfenac is the

inhibition of cyclooxygenase (COX) enzymes, which can lead to gastrointestinal and renal

adverse effects.

Parameter Value Species
Route of
Administration

LD50 1190 mg/kg Male Mice Oral

LD50 1450 mg/kg Female Mice Oral

LD50 580 mg/kg Male Mice Subcutaneous

LD50 625 mg/kg Female Mice Subcutaneous

LD50 540 mg/kg Male Mice Intramuscular

LD50 610 mg/kg Female Mice Intramuscular

LD50 550 mg/kg Male Mice Intravenous

LD50 630 mg/kg Female Mice Intravenous

LD50 790 mg/kg Male Mice Intraperitoneal

LD50 710 mg/kg Female Mice Intraperitoneal

Experimental Protocols and Visualizations
As no specific experimental protocols for the safety assessment of Amfenac-d5 are available,

a generalized workflow for the safe handling of chemical compounds in a research setting is

provided below.

Safe Handling Workflow
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Caption: A generalized workflow for the safe handling of a chemical compound.
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Hazard and Control Relationships
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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